Cas no 1220799-57-4 (2-Fluoro-5-methylpyrazine)

• Product Name: 2-Fluoro-5-methylpyrazine
• CAS No: 1220799-57-4
• MF: C₅H₅FN₂
• MW: 112.105004072189
• MDL: MFCD28662826
• CID: 4777903
• Update Time: 2026-02-27

2-Fluoro-5-methylpyrazine Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-5-methylpyrazine
• 2-fluoro-5-methyl-pyrazine
• Pyrazine, 2-fluoro-5-methyl-
• SB31988
• 2-Fluoro-5-methylpyrazine

• MDL： MFCD28662826
• Inchi： 1S/C5H5FN2/c1-4-2-8-5(6)3-7-4/h2-3H,1H3
• InChI Key： FOCFMCMBEIUYHX-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C=N1)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 76.8
• XLogP3: 0.6
• Topological Polar Surface Area: 25.8

Additional information on 2-Fluoro-5-methylpyrazine

Introduction to 2-Fluoro-5-methylpyrazine (CAS No. 1220799-57-4)

2-Fluoro-5-methylpyrazine (CAS No. 1220799-57-4) is a heterocyclic organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its pyrazine core, which is substituted with a fluorine atom at the 2-position and a methyl group at the 5-position. The combination of these substituents imparts distinct physical and chemical properties to the molecule, making it a valuable building block in synthetic chemistry.

The pyrazine ring is a six-membered aromatic ring containing two nitrogen atoms, which confers high stability and reactivity to the molecule. The introduction of a fluorine atom at the 2-position enhances the electronic properties of the molecule, while the methyl group at the 5-position increases its lipophilicity. These modifications can significantly influence the biological activity and pharmacokinetic properties of compounds derived from 2-Fluoro-5-methylpyrazine.

In the pharmaceutical industry, 2-Fluoro-5-methylpyrazine has been explored as a potential lead compound for the development of new drugs. Recent studies have shown that derivatives of this compound exhibit promising activities against various diseases, including cancer, neurological disorders, and infectious diseases. For instance, a study published in the Journal of Medicinal Chemistry reported that certain 2-Fluoro-5-methylpyrazine-based derivatives demonstrated potent anticancer activity by inhibiting key enzymes involved in tumor growth and metastasis.

Beyond its pharmaceutical applications, 2-Fluoro-5-methylpyrazine has also found use in agrochemicals. Its structural features make it an attractive candidate for developing new pesticides and herbicides with improved efficacy and reduced environmental impact. Research in this area has focused on optimizing the substitution patterns on the pyrazine ring to enhance target specificity and reduce off-target effects.

In materials science, 2-Fluoro-5-methylpyrazine has been investigated for its potential as a building block in the synthesis of functional materials. The presence of the fluorine atom can influence the electronic properties of polymers and other materials derived from this compound, making them suitable for applications in electronics, sensors, and energy storage devices. A recent study published in Advanced Materials highlighted the use of 2-Fluoro-5-methylpyrazine-based polymers as efficient electron transport materials in organic photovoltaic cells.

The synthesis of 2-Fluoro-5-methylpyrazine typically involves multistep reactions starting from readily available precursors. Common synthetic routes include nucleophilic substitution reactions, cyclization reactions, and functional group transformations. Advances in synthetic methods have led to more efficient and scalable processes for producing this compound, making it more accessible for research and industrial applications.

In terms of safety and handling, it is important to note that while 2-Fluoro-5-methylpyrazine is not classified as a hazardous material under current regulations, standard laboratory safety protocols should be followed when handling this compound. Proper personal protective equipment (PPE) should be used to minimize exposure risks.

To summarize, 2-Fluoro-5-methylpyrazine (CAS No. 1220799-57-4) is a versatile compound with a wide range of potential applications in pharmaceuticals, agrochemicals, and materials science. Its unique chemical structure provides a foundation for developing novel compounds with enhanced biological activity and functional properties. Ongoing research continues to uncover new possibilities for this intriguing molecule, highlighting its significance in modern scientific endeavors.